7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H29N5O5 and its molecular weight is 431.493. The purity is usually 95%.
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Scientific Research Applications
Structural and Conformational Analysis
Research on similar compounds, such as 8-amino-7-(2-hydroxy-3-morpholinopropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, has focused on understanding their structural properties, including planarity of the purine fused-ring skeleton and the conformation of substituent groups. These studies often involve detailed crystallographic analysis to elucidate intermolecular hydrogen bonding patterns and intramolecular interactions, which can influence biological activity and solubility (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).
Biological Activity and Potential Therapeutic Applications
Derivatives of purine, such as 7,8-polymethylenepurine derivatives, have been synthesized and evaluated for their biological activities, including antiviral and antihypertensive effects. These studies contribute to the development of new pharmacological agents by exploring the therapeutic potential of purine analogs (Nilov et al., 1995).
Synthesis and Chemical Reactivity
Research into the synthesis and reactivity of compounds related to 7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione includes investigations into the conditions and reactions necessary to produce various purine derivatives. This research is crucial for developing synthetic pathways that can be used to create novel compounds with potential biological applications (Kremzer et al., 1981).
Exploration of Pharmacological Properties
Some studies focus on the synthesis of purine derivatives with specific substituents to evaluate their pharmacological properties, such as cardiovascular and antiarrhythmic activities. These investigations are vital for understanding how structural variations in purine derivatives can impact their biological efficacy and potential as therapeutic agents (Chłoń-Rzepa et al., 2004).
properties
IUPAC Name |
7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-8-(3-hydroxypropylamino)-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O5/c1-4-14-7-5-8-16(11-14)31-13-15(28)12-26-17-18(23-20(26)22-9-6-10-27)24(2)21(30)25(3)19(17)29/h5,7-8,11,15,27-28H,4,6,9-10,12-13H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVVMWHFNMYGCRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCCO)N(C(=O)N(C3=O)C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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